Cas no 112678-09-8 (4-hydroxy-1-benzofuran-3-carboxylic acid)

4-Hydroxy-1-benzofuran-3-carboxylic acid is a benzofuran derivative with notable applications in pharmaceutical and organic synthesis. Its structure features both a hydroxyl and a carboxylic acid functional group, making it a versatile intermediate for constructing heterocyclic compounds. The compound exhibits favorable reactivity in coupling reactions and serves as a precursor for bioactive molecules, including potential drug candidates. Its stability under standard conditions and compatibility with various synthetic methodologies enhance its utility in research and industrial settings. The presence of multiple functional groups allows for selective modifications, enabling tailored applications in medicinal chemistry and material science.

4-hydroxy-1-benzofuran-3-carboxylic acid structure

112678-09-8 structure

Product Name:4-hydroxy-1-benzofuran-3-carboxylic acid

CAS No:112678-09-8

MF:C₉H₆O₄

MW:178.14154291153

MDL:MFCD09754185

CID:1099345

PubChem ID:10921068

Update Time:2025-06-07

4-hydroxy-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-hydroxy-3-Benzofurancarboxylic acid
- 4-Hydroxybenzofuran-3-carboxylic acid
- 3-Carboxy-4-fluorobenzeneboronic acid
- 3-carboxy-4-hydroxy-7-nitroquinoline
- 3-carboxy-4-hydroxybenzo[b]furan
- 3-carboxybenzofuran-4-ol
- 4-fluoro-3-carboxyphenylboronic acid
- 4-Hydroxy-7-nitrochinolin-3-carboxylsaeure
- 4-hydroxy-7-nitroquinoline-3-carboxylic acid
- 5-(dihydroxyboranyl)-2-fluorobenzoic acid
- 5-(dihydroxyboryl)-2-fluorobenzoic acid
- 4-hydroxy-1-benzofuran-3-carboxylic acid
- MFCD09754185
- AT33319
- SCHEMBL4064026
- AKOS006328169
- Z1198223688
- 112678-09-8
- 4-hydroxybenzofuran-3-carboxylicAcid
- DB-082962
- EN300-120222
- CS-0441239
- MDL： MFCD09754185
- Inchi： 1S/C9H6O4/c10-6-2-1-3-7-8(6)5(4-13-7)9(11)12/h1-4,10H,(H,11,12)
- InChI Key： NSGVRMQSCRVAOQ-UHFFFAOYSA-N
- SMILES： O1C=C(C(=O)O)C2C(=CC=CC1=2)O

Computed Properties

Exact Mass: 177.04300
Monoisotopic Mass: 178.02660867g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 70.7Å²

Experimental Properties

PSA: 73.32000
LogP: 1.57170

4-hydroxy-1-benzofuran-3-carboxylic acid Pricemore >>

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TRC	B444045-10mg	4-Hydroxy-1-benzofuran-3-carboxylic Acid	112678-09-8		10mg	$ 50.00	2022-06-01
TRC	B444045-50mg	4-Hydroxy-1-benzofuran-3-carboxylic Acid	112678-09-8		50mg	$ 185.00	2022-06-01
TRC	B444045-100mg	4-Hydroxy-1-benzofuran-3-carboxylic Acid	112678-09-8		100mg	$ 295.00	2022-06-01
Chemenu	CM389605-1g	4-hydroxy-1-benzofuran-3-carboxylic acid	112678-09-8	95%+	1g	$481	2023-02-19
Chemenu	CM389605-500mg	4-hydroxy-1-benzofuran-3-carboxylic acid	112678-09-8	95%+	500mg	$384	2023-02-19
Chemenu	CM389605-5g	4-hydroxy-1-benzofuran-3-carboxylic acid	112678-09-8	95%+	5g	$1441	2023-02-19
Chemenu	CM389605-10g	4-hydroxy-1-benzofuran-3-carboxylic acid	112678-09-8	95%+	10g	$2137	2023-02-19
eNovation Chemicals LLC	D624744-1G	4-hydroxy-1-benzofuran-3-carboxylic acid	112678-09-8	95%	1g	$550	2024-07-21
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